Cas no 1805068-07-8 (4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde
• CAS No: 1805068-07-8
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• CID: 4889621
• Update Time: 2025-05-21

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde

• Inchi： 1S/C7H4F2N2O4/c8-6(9)4-3(2-12)1-10-7(13)5(4)11(14)15/h1-2,6H,(H,10,13)
• InChI Key： PBXWUPUNPVLGOM-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CNC(C=1[N+](=O)[O-])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: -0.4
• Topological Polar Surface Area: 92

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde

Recent Advances in the Study of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde (CAS: 1805068-07-8)

4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde (CAS: 1805068-07-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its applications in the development of enzyme inhibitors, antimicrobial agents, and anticancer drugs, making it a subject of intense research interest.

One of the most notable findings in recent literature is the role of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde in the inhibition of specific enzymes involved in inflammatory pathways. Researchers have demonstrated that this compound can selectively target and modulate the activity of certain kinases, which are critical in the regulation of cellular processes. This discovery opens new avenues for the development of targeted therapies for inflammatory diseases and certain types of cancer.

In addition to its enzyme inhibitory properties, the compound has also been investigated for its antimicrobial activity. Studies have shown that derivatives of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde exhibit potent activity against a range of bacterial and fungal pathogens. This is particularly relevant in the context of increasing antibiotic resistance, where novel antimicrobial agents are urgently needed. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis, although further studies are required to fully elucidate this pathway.

The synthetic versatility of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde has also been a focal point of recent research. Chemists have developed efficient and scalable methods for its synthesis, enabling its broader application in drug discovery programs. These methods often involve multi-step reactions that optimize yield and purity, ensuring that the compound can be produced in sufficient quantities for both research and potential clinical use.

Despite these promising developments, challenges remain in the clinical translation of 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde-based therapies. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. However, the compound's unique chemical properties and demonstrated biological activities make it a compelling candidate for continued investigation.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-3-nitropyridine-5-carboxaldehyde (CAS: 1805068-07-8) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research is expected to uncover additional applications and optimize its pharmacological profile, paving the way for its eventual use in clinical settings.